2-(4-ethoxyanilino)-N'-[1-(2-furyl)ethylidene]acetohydrazide
2-(4-ethoxyanilino)-N'-[1-(2-furyl)ethylidene]acetohydrazide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC1025363
InChI:
InChI=1S/C16H19N3O3/c1-3-21-14-8-6-13(7-9-14)17-11-16(20)19-18-12(2)15-5-4-10-22-15/h4-10,17H,3,11H2,1-2H3,(H,19,20)/b18-12+
SMILES:
CCOC1=CC=C(C=C1)NCC(=O)NN=C(C)C2=CC=CO2
Molecular Formula:
C16H19N3O3
Molecular Weight:
301.34 g/mol
2-(4-ethoxyanilino)-N'-[1-(2-furyl)ethylidene]acetohydrazide
CAS No.:
Cat. No.: VC1025363
Molecular Formula: C16H19N3O3
Molecular Weight: 301.34 g/mol
* For research use only. Not for human or veterinary use.
![2-(4-ethoxyanilino)-N'-[1-(2-furyl)ethylidene]acetohydrazide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C16H19N3O3 |
|---|---|
| Molecular Weight | 301.34 g/mol |
| IUPAC Name | 2-(4-ethoxyanilino)-N-[(E)-1-(furan-2-yl)ethylideneamino]acetamide |
| Standard InChI | InChI=1S/C16H19N3O3/c1-3-21-14-8-6-13(7-9-14)17-11-16(20)19-18-12(2)15-5-4-10-22-15/h4-10,17H,3,11H2,1-2H3,(H,19,20)/b18-12+ |
| Standard InChI Key | BCDVVMIVUVQJQI-LDADJPATSA-N |
| Isomeric SMILES | CCOC1=CC=C(C=C1)NCC(=O)N/N=C(\C)/C2=CC=CO2 |
| SMILES | CCOC1=CC=C(C=C1)NCC(=O)NN=C(C)C2=CC=CO2 |
| Canonical SMILES | CCOC1=CC=C(C=C1)NCC(=O)NN=C(C)C2=CC=CO2 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator